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Compound Name: 4,4'-Vinylenedipyridine

Cat. No.: B146024 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4,4'-Vinylenedipyridine, also known as 1,2-Bis(4-pyridyl)ethylene, is a dipyridine

derivative widely utilized as a ligand in coordination chemistry and as a versatile building block

in organic synthesis.[1] Its applications range from the preparation of complex organic

compounds and polymers to its use as a reagent in peptide synthesis.[1] Given its utility in

research and development, a thorough understanding of its safety profile and proper handling

procedures is paramount to ensure the well-being of laboratory personnel and the integrity of

experimental work. This guide provides a comprehensive overview of the chemical safety,

handling, storage, and emergency procedures for 4,4'-Vinylenedipyridine.

Chemical and Physical Properties
4,4'-Vinylenedipyridine is typically encountered as a tan or light brown crystalline powder.[1]

[2] A summary of its key physical and chemical properties is provided below.
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Property Value Reference

CAS Number 13362-78-2 [2][3]

Molecular Formula C12H10N2 [1][2]

Molecular Weight 182.22 g/mol [1][2]

Appearance
Tan to dark brown crystalline

powder
[2][4][5]

Melting Point
148-152 °C (lit.) or 155.5 -

156.5 °C
[1][2][4][6][7]

Boiling Point
304 °C (Predicted: 334.1±11.0

°C)
[2][6][7]

Density
1.27 g/cm³ (Predicted:

1.145±0.06 g/cm³)
[2][4][6][7]

Solubility

Slightly soluble in Chloroform

and Methanol.[4][7] Can be

crystallized from water.[1]

[1][4][7]

pKa 5.50±0.26 (Predicted) [4][6][7]

Hazard Identification and Toxicity
The primary hazards associated with 4,4'-Vinylenedipyridine are irritation to the skin, eyes,

and respiratory system.[4][7][8][9] While the toxicological properties of this specific substance

have not been fully investigated, it is classified as an irritant.[2][5] Caution is warranted, as

studies on related dipyridyl compounds suggest the potential for more severe toxicological

effects, including neurotoxicity at high doses in animal models.[10]
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Skin Irritation GHS07 Warning
H315: Causes skin

irritation.[7][9]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.[7][8][9]

Specific target organ

toxicity — single

exposure

GHS07 Warning

H335: May cause

respiratory irritation.[7]

[8][9]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3][7][9]

P264: Wash skin thoroughly after handling.[3][7][9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][7][9]

P302+P352: IF ON SKIN: Wash with plenty of water.[3][9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][8][9]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

[9]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is essential to minimize exposure and ensure safety.

Protocol for General Handling
Engineering Controls: Conduct all work with 4,4'-Vinylenedipyridine in a well-ventilated

area, preferably within a certified chemical fume hood.[2][3][8] Good general ventilation

(typically 10 air changes per hour) should be used.[8]
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Personal Protective Equipment (PPE): Before handling, don appropriate PPE as detailed in

Section 4.0.

Dispensing: When weighing or transferring the solid, minimize dust generation and

accumulation.[2] Use non-sparking tools.[3]

Hygiene: Avoid contact with eyes, skin, and clothing.[2] Do not eat, drink, or smoke in the

work area.[11] Wash hands and any exposed skin thoroughly after handling.[2][8]

End of Use: Keep the container tightly closed when not in use.[2][8] Remove contaminated

clothing and wash it before reuse.[2][8]

Protocol for Storage
Container: Store in the original, tightly closed container.[8]

Location: Keep in a cool, dry, and well-ventilated area.[2][8] A designated corrosives area

may be appropriate.[12] Some sources recommend storage at room temperature, sealed in

a dry, dark place.[4][7]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents

and strong acids.[2][12]

Security: For added safety, consider storing the material locked up.[3][8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact and inhalation.
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Area PPE Specification Rationale and Guidelines

Eyes/Face

Chemical safety goggles or

glasses conforming to OSHA

29 CFR 1910.133 or European

Standard EN166.[2] A face

shield may be required for

splash hazards.[13]

Protects against dust particles

and potential splashes, which

can cause serious eye

irritation.[8]

Skin/Hands

Wear appropriate protective

gloves (e.g., nitrile, neoprene)

to prevent skin exposure.[2][8]

[14]

Prevents skin irritation upon

contact.[8] Gloves should be

inspected before use and

changed immediately upon

contamination.

Body

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.[2]

Shields skin and personal

clothing from contamination.

Lab coats should be fully

buttoned.[13]

Respiratory

A NIOSH/MSHA-approved

respirator is required if

workplace conditions warrant

its use (e.g., inadequate

ventilation, dust generation).[2]

Protects against inhalation of

dust, which may cause

respiratory tract irritation.[2][8]

A respiratory protection

program must be followed.[2]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure. Always seek medical

attention following an exposure incident.
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Exposure Route First Aid Protocol

Inhalation

1. Remove the victim to fresh air immediately.[2]

[8] 2. If breathing is difficult, administer oxygen.

If not breathing, give artificial respiration.[2][3] 3.

Seek immediate medical attention.[2]

Skin Contact

1. Immediately flush the skin with plenty of soap

and water for at least 15 minutes.[2] 2. Remove

all contaminated clothing and shoes.[2] 3. If skin

irritation occurs, get medical advice/attention.[8]

4. Wash clothing before reuse.[2][8]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][8] 2. Remove

contact lenses if present and easy to do so;

continue rinsing.[8] 3. Seek immediate medical

attention.[2]

Ingestion

1. Do NOT induce vomiting.[12] 2. If the victim is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water.[2] 3. Never give

anything by mouth to an unconscious person.[2]

4. Seek immediate medical attention.[2][12]

Fire Fighting Measures
Suitable Extinguishing Media: Use agents most appropriate for the surrounding fire, such as

water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[2][15]

Hazards from Combustion: During a fire, irritating and highly toxic gases, including carbon

monoxide and nitrogen oxides, may be generated.[2]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH (or equivalent), and full protective gear.[2]

Accidental Release Measures (Spill Cleanup)
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The primary goal is to clean spills immediately and safely, preventing dust generation and

environmental contamination.

Evacuation & Ventilation: Keep unnecessary personnel away.[8] Ensure adequate

ventilation.[3][8]

Personal Protection: Wear appropriate personal protective equipment (PPE) as described in

Section 4.0 during cleanup.[8]

Cleanup Procedure:

For small spills, sweep up or absorb the material.[2] Avoid actions that generate dust.[2]

Place the spilled material into a suitable, clean, dry, closed container for disposal.[2]

For large spills, stop the flow of material if possible without risk.[8] Cover with a plastic

sheet to prevent spreading.[8]

Decontamination: After product recovery, clean the surface thoroughly to remove residual

contamination.[8]

Disposal: Dispose of the waste container according to regulations detailed in Section 6.0.

Visualization: Spill Response Workflow
The following diagram outlines the logical workflow for responding to an accidental spill of 4,4'-
Vinylenedipyridine.
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Workflow for 4,4'-Vinylenedipyridine Spill Response

Immediate Actions

Preparation & Containment

Cleanup & Disposal

Spill Occurs

Alert Personnel &
Evacuate Immediate Area

Ensure Adequate Ventilation
& Remove Ignition Sources

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Clean Up Spill
(Avoid Dust Generation)

Sweep Material into
a Labeled, Sealed Container

Decontaminate Spill Area
with Appropriate Solvent/Soap

Dispose of Waste via
Licensed Chemical Disposal Service

Response Complete

Click to download full resolution via product page

Caption: Logical workflow for handling an accidental chemical spill.
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Stability and Reactivity
Stability: The compound is stable under normal temperatures and pressures.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide,

carbon dioxide, and oxides of nitrogen.[2]

Disposal Considerations
Disposal of 4,4'-Vinylenedipyridine and its containers must be performed in strict accordance

with all applicable local, regional, and national regulations.[8]

Product Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[3] Do not discharge into

sewer systems or contaminate water or soil.[3]

Contaminated Packaging: Empty containers may retain product residue and should be

handled as hazardous waste.[8] They can be triple-rinsed and offered for recycling or

reconditioning, or punctured and disposed of in a sanitary landfill where permitted.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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